Cas no 3770-98-7 (1,1,1-Tribromoacetone)
1,1,1-Tribromoacetone structure
Product Name:1,1,1-Tribromoacetone
CAS No:3770-98-7
MF:C3H3Br3O
MW:294.767318964005
CID:1057939
PubChem ID:536749
Update Time:2025-04-20
1,1,1-Tribromoacetone Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-Tribromoacetone
- 1,1,1-tribromopropan-2-one
- AKOS040758098
- CS-0128449
- DB-336889
- SCHEMBL4822982
- OHJUXYKQXTXBTR-UHFFFAOYSA-N
- 1,1,1-Tribromoacetone #
- HY-133623
- 3770-98-7
- Tribromaceton
- 1,1,1-Tribromopropanone
- DTXSID30336849
- 2-Propanone, 1,1,1-tribromo-
-
- Inchi： 1S/C3H3Br3O/c1-2(7)3(4,5)6/h1H3
- InChI Key： OHJUXYKQXTXBTR-UHFFFAOYSA-N
- SMILES： BrC(C(C)=O)(Br)Br
Computed Properties
- Exact Mass: 291.77329
- Monoisotopic Mass: 291.77340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 82.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,1,1-Tribromoacetone Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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